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Compound of Interest

Compound Name: Insecticidal agent 7

Cat. No.: B12372114

A comprehensive understanding of the physicochemical properties of an active ingredient is
fundamental for the development of effective and stable insecticidal formulations. These
properties influence the compound's absorption, translocation, metabolism, and ultimately its
biological activity.

General Properties

Imidacloprid is a systemic chloronicotinyl insecticide. Its chemical structure features a 6-chloro-
3-pyridinylmethyl-N-nitroimidazolidin-2-ylideneamine moiety.

Property Value
E)-1-(6-chloro-3-pyridylmethyl)-N-

UPAC Name f1it)roin(1idazolidin-;);IidZneam)i/n)e

CAS Number 138261-41-3

Molecular Formula C9oH10CINsO2

Molecular Weight 255.66 g/mol

Quantitative Physicochemical Data

The following table summarizes the key physicochemical parameters of Imidacloprid.
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Parameter Value Conditions
Melting Point 144 °C

Boiling Point Decomposes before boiling

Vapor Pressure 4 x 1077 mPa 20 °C

Water Solubility 610 mg/L 20 °C
Octanol-Water Partition

Coefficient (log Kow) 057 22°c
Henry's Law Constant 2.0 x 1072° Pa m3/mol 20 °C

Experimental Protocols

The determination of the physicochemical properties listed above follows standardized
international guidelines, primarily those established by the OECD (Organisation for Economic
Co-operation and Development).

Determination of Octanol-Water Partition Coefficient
(Kow)

The octanol-water partition coefficient is a critical parameter for predicting the environmental
fate and biological accumulation of a substance. The Shake Flask method is a commonly
employed technique.

Principle: A solution of the test substance in a mixture of n-octanol and water is shaken until
equilibrium is reached. The concentration of the substance in each phase is then measured to
determine the partition coefficient.

Procedure:
o Preparation of Solutions: A stock solution of Imidacloprid is prepared in n-octanol.

 Partitioning: A known volume of the stock solution is added to a flask containing a mixture of
n-octanol and water.
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Equilibration: The flask is shaken for a predetermined period to allow for the partitioning of
the solute between the two phases.

Phase Separation: The mixture is centrifuged to ensure complete separation of the octanol

and water phases.

Quantification: The concentration of Imidacloprid in both the n-octanol and water phases is
determined using High-Performance Liquid Chromatography (HPLC).

Calculation: The partition coefficient (Kow) is calculated as the ratio of the concentration in
the octanol phase to the concentration in the aqueous phase. The logarithm of this value (log

Kow) is then reported.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Prepare Stock Solution
in n-octanol

Prepare n-octanol/
water mixture

Experiment

y

Combine stock solution
and solvent mixture

l

Shake to reach
equilibrium

'

Centrifuge for
phase separation

Analysis
y

Measure concentration Measure concentration
in octanol phase (HPLC) in water phase (HPLC)

i i

Calculate Kow and log Kow

Click to download full resolution via product page

Workflow for Kow Determination

Mechanism of Action and Signaling Pathway

Imidacloprid acts as an agonist at the nicotinic acetylcholine receptors (nAChRs) in the central
nervous system of insects. This binding is irreversible and leads to the persistent activation of
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these receptors.

The continuous influx of sodium ions caused by the open nAChR channels results in
hyperexcitation of the postsynaptic neurons. This is followed by nerve depolarization, blockage
of nerve impulses, and ultimately paralysis and death of the insect.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Imidacloprid
Insecticidal Agent 7

inds to

ic Membrane

Nicotinic Acetylcholine
Receptor (nAChR)

Sodium Ion Channel
(Open)

Causes

Cellular vQesponse

Hyperexcitation of
Postsynaptic Neuron

Nerve Depolarization

\

Blockage of
Nerve Impulses

Organismal Effect

Click to download full resolution via product page

Signaling Pathway of Imidacloprid
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 To cite this document: BenchChem. [Physicochemical Properties of Insecticidal Agent 7
(Imidacloprid)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12372114#insecticidal-agent-7-physicochemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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